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Compound Focus: Ro 90-7501

CAS No.: 293762-45-5

Cat. No.: S541726

Get Quote

Ro 90-7501 is a multifunctional small molecule with several documented biological activities, primarily

serving as a research tool in oncology, virology, and neuroscience.

Property Details

CAS Number 293762-45-5 [1] [2] [3]

Molecular Formula C₂₀H₁₆N₆ [1] [2] [3]

Molecular Weight 340.38 - 340.39 g/mol [1] [2] [3]

| Primary Targets & Activities | • Inhibits amyloid-β42 (Aβ42) fibril assembly (EC₅₀ = 2 μM) [1] [2] [4] •

Inhibits ATM phosphorylation & DNA repair [1] [2] [3] • Agonist of RIG-I-like receptors (RLR) [1] •

Enhances TLR3/RLR-induced IFN-β expression [2] [4] • Inhibits Protein Phosphatase 5 (PP5) [2] [3] [4] •

Radiosensitizer for cervical cancer cells [1] [2] [3] |

Solubility & Stock Preparation

The solubility of Ro 90-7501 has been characterized primarily in DMSO, with several formulations

described for in vivo studies.
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Solvent Solubility Notes & Protocol References

DMSO 30 - 41.67 mg/mL (approx.
88.14 - 122.42 mM) [1] [3] [5]

For a 10 mM stock solution, dissolve 3.4 mg in 1
mL of DMSO [1] [2].

In Vivo
Formulation 1

2.08 mg/mL (suspension) [1]
[2]

10% DMSO + 40% PEG300 + 5% Tween-80 +
45% Saline. Add co-solvents sequentially with

sonication [1] [2].

In Vivo
Formulation 2

≥ 2.08 mg/mL (clear solution)

[1] [2]

10% DMSO + 90% (20% SBE-β-CD in Saline). Add

co-solvents sequentially [1] [2].

Key Experimental Protocols

The following summarizes methodologies from cited research to guide your experimental design.

In Vitro Radiosensitization & Apoptosis Assay (Cervical Cancer
Cells)

Cell Lines: HeLa and ME-180 cells [1] [2] [3].
Treatment: Cells are treated with Ro 90-7501 and then irradiated [1] [2].

Outcome Measures:
Apoptosis: Measured via flow cytometry (e.g., Annexin V staining) [1] [2].

Cell Cycle: Analyzed by flow cytometry for DNA content to assess cycle arrest [1] [2].
Protein Phosphorylation: Assessed by Western Blotting to detect inhibition of phosphorylation

in ATM and its downstream targets (H2AX, Chk1, Chk2) after irradiation [1] [2] [3].

Antiviral Response & IFN-β Promoter Activation Assay

Method: Utilizes a promoter-reporter gene assay (e.g., luciferase) under the control of the IFN-β
promoter [1] [2].

Treatment: Cells are co-treated with Ro 90-7501 and poly I:C (a TLR3/RLR ligand) [1] [2].
Outcome Measures:

IFN-β Promotion: Ro 90-7501 significantly enhances poly I:C-induced IFN-β promoter
activation [1] [2].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://www.invivochem.com/ro-90-7501.html
https://www.targetmol.com/compound/ro%2090-7501
https://www.abmole.com/products/ro-90-7501.html?srsltid=AfmBOoqXLBGWeR-bT6jfXgoKbes4wkOOkV1376wuHgmWoiB4Mg33h5LG
https://www.invivochem.com/ro-90-7501.html
https://www.medchemexpress.com/ro-90-7501.html?srsltid=AfmBOopE0GGveMCEeYCQ3tXzkiGradKsknFLnPK7tGGhwfYxSErZ6oG_
https://www.invivochem.com/ro-90-7501.html
https://www.medchemexpress.com/ro-90-7501.html?srsltid=AfmBOopE0GGveMCEeYCQ3tXzkiGradKsknFLnPK7tGGhwfYxSErZ6oG_
https://www.invivochem.com/ro-90-7501.html
https://www.medchemexpress.com/ro-90-7501.html?srsltid=AfmBOopE0GGveMCEeYCQ3tXzkiGradKsknFLnPK7tGGhwfYxSErZ6oG_
https://www.invivochem.com/ro-90-7501.html
https://www.medchemexpress.com/ro-90-7501.html?srsltid=AfmBOopE0GGveMCEeYCQ3tXzkiGradKsknFLnPK7tGGhwfYxSErZ6oG_
https://www.invivochem.com/ro-90-7501.html
https://www.medchemexpress.com/ro-90-7501.html?srsltid=AfmBOopE0GGveMCEeYCQ3tXzkiGradKsknFLnPK7tGGhwfYxSErZ6oG_
https://www.invivochem.com/ro-90-7501.html
https://www.medchemexpress.com/ro-90-7501.html?srsltid=AfmBOopE0GGveMCEeYCQ3tXzkiGradKsknFLnPK7tGGhwfYxSErZ6oG_
https://www.targetmol.com/compound/ro%2090-7501
https://www.smolecule.com/products/s541726?utm_src=pdf-body
https://www.invivochem.com/ro-90-7501.html
https://www.medchemexpress.com/ro-90-7501.html?srsltid=AfmBOopE0GGveMCEeYCQ3tXzkiGradKsknFLnPK7tGGhwfYxSErZ6oG_
https://www.invivochem.com/ro-90-7501.html
https://www.medchemexpress.com/ro-90-7501.html?srsltid=AfmBOopE0GGveMCEeYCQ3tXzkiGradKsknFLnPK7tGGhwfYxSErZ6oG_
https://www.invivochem.com/ro-90-7501.html
https://www.medchemexpress.com/ro-90-7501.html?srsltid=AfmBOopE0GGveMCEeYCQ3tXzkiGradKsknFLnPK7tGGhwfYxSErZ6oG_
https://www.invivochem.com/ro-90-7501.html
https://www.medchemexpress.com/ro-90-7501.html?srsltid=AfmBOopE0GGveMCEeYCQ3tXzkiGradKsknFLnPK7tGGhwfYxSErZ6oG_
https://www.targetmol.com/compound/ro%2090-7501
https://www.invivochem.com/ro-90-7501.html
https://www.medchemexpress.com/ro-90-7501.html?srsltid=AfmBOopE0GGveMCEeYCQ3tXzkiGradKsknFLnPK7tGGhwfYxSErZ6oG_
https://www.smolecule.com/products/s541726?utm_src=pdf-body
https://www.invivochem.com/ro-90-7501.html
https://www.medchemexpress.com/ro-90-7501.html?srsltid=AfmBOopE0GGveMCEeYCQ3tXzkiGradKsknFLnPK7tGGhwfYxSErZ6oG_
https://www.smolecule.com/products/s541726?utm_src=pdf-body
https://www.invivochem.com/ro-90-7501.html
https://www.medchemexpress.com/ro-90-7501.html?srsltid=AfmBOopE0GGveMCEeYCQ3tXzkiGradKsknFLnPK7tGGhwfYxSErZ6oG_
https://www.smolecule.com/products/s541726?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


NF-κB Inhibition: The compound dose-dependently inhibits NF-κB activation under the same

conditions [1] [2].
Antiviral Activity: Treatment enhances the antiviral effects of poly I:C in a viral challenge

model [1] [2].

In Vivo Tumor Growth Delay Study (Mouse Xenograft)

Animal Model: Female BALB/c nude mice (8 weeks old) inoculated with HeLa cells [1] [2] [3].
Dosage & Route: 5 μg/g of Ro 90-7501, administered via intraperitoneal injection daily [1] [2] [3].

Treatment Duration: 21 days [1] [2] [3].
Combination: The study is designed to test Ro 90-7501 in combination with irradiation [1] [2].

Primary Outcome: Significant delay in tumor growth and reduction in tumor volume in the
combination group compared to irradiation alone [1] [2] [3].

Documented Mechanisms & Logical Workflow

The diagram below summarizes the documented mechanisms of action of Ro 90-7501 and the logical flow

of experiments investigating its effects.
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Documented Direct Interactions

Observed Cellular & Animal Phenotypes

Ro 90-7501

Inhibits Protein
Phosphatase 5 (PP5)

Inhibits Amyloid-β42
Fibril Assembly

Inhibits ATM
Phosphorylation RLR Agonist

Impairs DNA Repair Enhances Antiviral
Response & IFN-β

Promotes Apoptosis Impairs Cell Cycle

Radiosensitizes
Cancer Cells

Delays Tumor Growth
(In Vivo)

Click to download full resolution via product page

Research Applications & Considerations

Novel Adjunctive Strategy: Recent research highlights a promising application of Ro 90-7501 in

combating antimicrobial resistance. It was identified in a high-throughput screen as a potent
antiplasmid agent that can disrupt the maintenance of resistance-conferring plasmids in E. coli,
potentially restoring the efficacy of existing antibiotics [6].
Key Consideration: Please note that all suppliers explicitly state that Ro 90-7501 is for research
use only and not for human use [1] [2] [5].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s541726?utm_src=pdf-body-img
https://www.smolecule.com/products/s541726?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11731274/
https://www.smolecule.com/products/s541726?utm_src=pdf-body
https://www.invivochem.com/ro-90-7501.html
https://www.medchemexpress.com/ro-90-7501.html?srsltid=AfmBOopE0GGveMCEeYCQ3tXzkiGradKsknFLnPK7tGGhwfYxSErZ6oG_
https://www.abmole.com/products/ro-90-7501.html?srsltid=AfmBOoqXLBGWeR-bT6jfXgoKbes4wkOOkV1376wuHgmWoiB4Mg33h5LG
https://www.smolecule.com/products/s541726?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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